[6aS,(-)]-8β-Chloro-9β-ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isocyano-6,6,9-trimethylnaphtho[1
[6aS,(-)]-8β-Chloro-9β-ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isocyano-6,6,9-trimethylnaphtho[1
Brand Name:
Vulcanchem
CAS No.:
106928-27-2
VCID:
VC0010008
InChI:
InChI=1S/C21H23ClN2/c1-6-21(4)16(22)10-14-18(19(21)23-5)12-11-24-15-9-7-8-13(17(12)15)20(14,2)3/h6-9,11,14,16,18-19,24H,1,10H2,2-4H3/t14-,16+,18-,19+,21+/m0/s1
SMILES:
CC1(C2CC(C(C(C2C3=CNC4=CC=CC1=C43)[N+]#[C-])(C)C=C)Cl)C
Molecular Formula:
C21H23ClN2
Molecular Weight:
338.9 g/mol
[6aS,(-)]-8β-Chloro-9β-ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isocyano-6,6,9-trimethylnaphtho[1
CAS No.: 106928-27-2
Main Products
VCID: VC0010008
Molecular Formula: C21H23ClN2
Molecular Weight: 338.9 g/mol
![[6aS,(-)]-8β-Chloro-9β-ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isocyano-6,6,9-trimethylnaphtho[1 - 106928-27-2](/images/no_structure.jpg)
| CAS No. | 106928-27-2 |
|---|---|
| Product Name | [6aS,(-)]-8β-Chloro-9β-ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isocyano-6,6,9-trimethylnaphtho[1 |
| Molecular Formula | C21H23ClN2 |
| Molecular Weight | 338.9 g/mol |
| IUPAC Name | (2R,3R,4S,5R,7S)-5-chloro-4-ethenyl-3-isocyano-4,8,8-trimethyl-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),9(16),10,12-tetraene |
| Standard InChI | InChI=1S/C21H23ClN2/c1-6-21(4)16(22)10-14-18(19(21)23-5)12-11-24-15-9-7-8-13(17(12)15)20(14,2)3/h6-9,11,14,16,18-19,24H,1,10H2,2-4H3/t14-,16+,18-,19+,21+/m0/s1 |
| Standard InChIKey | UGBGKUYYYCTXAK-GOQBWSAFSA-N |
| Isomeric SMILES | C[C@]1([C@@H](C[C@H]2[C@@H]([C@H]1[N+]#[C-])C3=CNC4=CC=CC(=C43)C2(C)C)Cl)C=C |
| SMILES | CC1(C2CC(C(C(C2C3=CNC4=CC=CC1=C43)[N+]#[C-])(C)C=C)Cl)C |
| Canonical SMILES | CC1(C2CC(C(C(C2C3=CNC4=CC=CC1=C43)[N+]#[C-])(C)C=C)Cl)C |
| PubChem Compound | 21773169 |
| Last Modified | Nov 11 2021 |
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